Cas no 1951439-37-4 (Bromo-PEG4-Azide)

• Product Name: Bromo-PEG4-Azide
• CAS No: 1951439-37-4
• MF: C₁₀H₂₀BrN₃O₄
• MW: 326.187501907349
• CID: 2628403
• PubChem ID: 77078231
• Update Time: 2025-06-09

Bromo-PEG4-Azide Chemical and Physical Properties

Names and Identifiers

• N3-PEG4-Br
• Bromo-PEG4-Azide
• BIPG1331
• BP-22128
• HY-140821
• CS-0114314
• 1951439-37-4
• BDD43937
• AKOS040741466
• N3-PEG4-CH2CH2Br
• C70147
• SCHEMBL26107562
• Azido-PEG4-Br
• 1-AZIDO-14-BROMO-3,6,9,12-TETRAOXATETRADECANE
• DA-71763
• MS-24862

• Inchi： 1S/C10H20BrN3O4/c11-1-3-15-5-7-17-9-10-18-8-6-16-4-2-13-14-12/h1-10H2
• InChI Key： YICYFFFKHLMTQK-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 325.06372g/mol
• Monoisotopic Mass: 325.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on Bromo-PEG4-Azide

Recent Advances in Bromo-PEG4-Azide (CAS: 1951439-37-4) Applications in Chemical Biology and Drug Discovery

Bromo-PEG4-Azide (CAS: 1951439-37-4) is a versatile heterobifunctional crosslinker that has gained significant attention in chemical biology and pharmaceutical research due to its unique properties. This compound combines a bromo group for alkylation reactions with an azide moiety for click chemistry, connected by a tetraethylene glycol (PEG4) spacer that enhances solubility and reduces steric hindrance. Recent studies have highlighted its utility in bioconjugation, targeted drug delivery, and proteomics applications, making it a valuable tool for modern drug discovery pipelines.

A 2023 study published in Bioconjugate Chemistry demonstrated the effectiveness of Bromo-PEG4-Azide in constructing antibody-drug conjugates (ADCs). Researchers utilized the bromo group for site-specific modification of cysteine residues on monoclonal antibodies, followed by copper-free click chemistry with DBCO-modified payloads. This approach achieved a drug-to-antibody ratio (DAR) of 4 with excellent homogeneity, representing a significant improvement over traditional random conjugation methods. The PEG4 spacer was shown to maintain antibody stability while providing sufficient distance to prevent steric interference with antigen binding.

In the field of targeted drug delivery, a recent Journal of Controlled Release publication (2024) reported the use of Bromo-PEG4-Azide for creating tumor-targeting nanoparticles. The bromo end was employed to attach the linker to albumin nanoparticles, while the azide group enabled precise conjugation of folic acid targeting ligands via strain-promoted azide-alkyne cycloaddition (SPAAC). This dual-functionalization strategy resulted in nanoparticles with enhanced tumor accumulation (2.3-fold increase compared to non-targeted versions) and improved therapeutic index in xenograft models.

Proteomics applications have also benefited from Bromo-PEG4-Azide's unique properties. A 2023 Nature Methods paper detailed its use in activity-based protein profiling (ABPP). The bromo group was utilized to modify reactive cysteine residues in enzyme active sites, while the azide allowed subsequent enrichment and identification via mass spectrometry. This approach enabled the discovery of previously unknown allosteric sites in several kinase targets, opening new avenues for drug development.

From a synthetic chemistry perspective, recent improvements in the production of Bromo-PEG4-Azide (CAS: 1951439-37-4) have been reported. A 2024 Organic Process Research & Development article described an optimized synthetic route that increased overall yield to 78% while reducing residual palladium contamination to <1 ppm. This advancement is particularly important for pharmaceutical applications where metal impurities must be strictly controlled.

Looking forward, the unique dual functionality of Bromo-PEG4-Azide positions it as a key player in emerging therapeutic modalities. Current research is exploring its application in PROTAC development, where the bromo group can anchor to E3 ligase ligands while the azide connects to target protein binders. Preliminary results presented at the 2024 ACS Spring Meeting showed promising degradation efficiency (DC50 values in the low nanomolar range) for several challenging targets.

In conclusion, Bromo-PEG4-Azide (CAS: 1951439-37-4) continues to demonstrate its versatility across multiple areas of chemical biology and drug discovery. Recent advancements have solidified its role as a valuable tool for precise bioconjugation, with particular strengths in creating homogeneous conjugates and enabling novel therapeutic strategies. As synthetic methods improve and applications expand, this compound is likely to remain a staple reagent in pharmaceutical research for the foreseeable future.